Cas no 78761-39-4 (Butanoic acid, (2E)-3-phenyl-2-propenyl ester)

Butanoic acid, (2E)-3-phenyl-2-propenyl ester Properties

Names and Identifiers

• Butanoic acid, (2E)-3-phenyl-2-propenyl ester
• [(E)-3-phenylprop-2-enyl] butanoate
• CINNAMYL BUTYRATE
• trans-Butyric acid cinnamyl ester
• 3-Phenylallyl butyrate
• 78761-39-4
• DTXSID901313849
• NSC30528
• EINECS 203-128-7
• butanoic acid 3-phenyl-prop-2-en-1-yl ester
• MFCD00027135
• Cinnamyl butyrate [FCC]
• butanoic acid 3-phenyl-2-propenyl ester
• Butynoic acid, 3-phenyl-2-propenyl ester
• AI3-02461
• UNII-TKZ9V37P1G
• Butanoic acid, 3-phenyl-2-propen-1-yl ester
• NSC-30528
• Phenylpropenyl n-butyrate
• Cinnamyl butyrate [FHFI]
• NS00012095
• BUTYRIC ACID, CINNAMYL ESTER
• 3-Phenyl-2-propenyl butanoate
• Butanoic acid, 3-phenyl-2-propenyl ester
• NSC 30528
• CS-0440073
• trans-Cinnamyl butyrate, analytical standard
• Cinnamylbutyrate
• 103-61-7
• trans-Cinnamyl butyrate, >=96%, FCC
• FEMA No. 2296
• (2E)-3-Phenyl-2-propenyl butyrate #
• trans-Cinnamyl butyrate
• (2E)-3-phenylprop-2-en-1-yl butanoate
• YZYPQKZWNXANRB-UXBLZVDNSA-N
• 3-Phenyl-2-propen-1-yl butanoate
• TKZ9V37P1G
• CHEBI:195938
• AS-64094
• SCHEMBL356660
• Q27290010
• Cinnamyl n-butyrate
• Cinnamyl butanoate
• 3-Phenyl-2-propen-1-yl butyrate
• 3-PHENYLPROP-2-EN-1-YL BUTANOATE
• BRN 3200585
• WLN: 3VO2U1R
• FEMA 2296
• Cinnamyl butyrate
• +Expand

• MDL： MFCD00027135
• InChIKey： YZYPQKZWNXANRB-UXBLZVDNSA-N
• Inchi： InChI=1S/C13H16O2/c1-2-7-13(14)15-11-6-10-12-8-4-3-5-9-12/h3-6,8-10H,2,7,11H2,1H3/b10-6+
• SMILES： CCCC(=O)OC/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 204.115029749g/mol
• Heavy Atom Count: 15
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Refractive Index: n20/D 1.526(lit.)
• Boiling Point: 300 °C(lit.)
• Density: 1.013 g/mL at 25 °C(lit.)